methyl 4-({4-[3-(4-ethyl-1-piperazinyl)-3-oxopropyl]-1-piperidinyl}methyl)benzoate

• IUPAC Name: methyl 4-[[4-[3-(4-ethylpiperazin-1-yl)-3-oxopropyl]piperidin-1-yl]methyl]benzoate
• InChI: InChI=1S/C23H35N3O3/c1-3-24-14-16-26(17-15-24)22(27)9-6-19-10-12-25(13-11-19)18-20-4-7-21(8-5-20)23(28)29-2/h4-5,7-8,19H,3,6,9-18H2,1-2H3
• InChI Key: WYNBZQSFPZOJBH-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCN(CC1)C(=O)CCC2CCN(CC2)CC3=CC=C(C=C3)C(=O)OC
• Molecular Formula: C23H35N3O3
• Molecular Weight: 401.5 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperazine ring, a piperidine ring, and a benzoate ester. Piperazines are a class of organic compounds that contain a six-membered ring with two nitrogen atoms at opposite positions in the ring. Piperidine is an organic compound that consists of a six-membered ring containing five carbon atoms and one nitrogen atom. Benzoate is the simplest aromatic carboxylic acid.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The piperazine and piperidine rings would likely contribute to the rigidity of the molecule, while the benzoate ester could introduce some flexibility. The presence of nitrogen atoms could also result in the formation of hydrogen bonds.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of multiple nitrogen atoms could make this compound a base. The benzoate ester could make this compound somewhat polar, which could affect its solubility in different solvents.

Mechanism of Action

The mechanism of action of this compound is not clear without specific context. If this compound is intended to be a drug, its mechanism of action would depend on its interactions with biological targets.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and properties. For example, if this compound is a base, it could be corrosive. The benzoate ester could potentially be hydrolyzed to form benzoic acid, which could be irritating to the skin and eyes.

Future Directions

Future research on this compound could involve studying its synthesis, properties, and potential applications. For example, if this compound is intended to be a drug, studies could be conducted to determine its efficacy, safety, and mechanism of action.